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Compound of Interest

Compound Name: Tiagabine hydrochloride hydrate

Cat. No.: B1428589

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tiagabine hydrochloride is a selective GABA transporter 1 (GAT-1) inhibitor, widely utilized in
neuroscience research as an anticonvulsant.[1] Proper preparation of stock solutions is critical
for ensuring experimental accuracy and reproducibility. This document provides a detailed

protocol for the preparation, storage, and handling of Tiagabine hydrochloride hydrate stock
solutions for research use.

Quantitative Data Summary

For ease of reference, the key quantitative data for Tiagabine hydrochloride hydrate are
summarized in the table below.
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Property Value Source(s)

Molecular Formula C20H25N0O2S:2 + HCI [2][3]

Molecular Weight 412.01 g/mol [1][4]
White to off-white crystalline

Appearance [31[5][6]
powder

o ~30 mg/mL[2]; up to 100 mM
Solubility in DMSO [21[7]
or 82 mg/mL (199.02 mM)[7]

Sparingly soluble[5][6]; Soluble

Solubility in Water 5][6
Y up to 50 mM g8

Solubility in Ethanol Soluble, ~30 mg/mL [2]

Storage (Solid) -20°C, desiccate [2][8]

_ 1 year at -80°C; 1 month at
Stock Solution Storage [7]
-20°C
Stability (Solid) > 4 years at -20°C [2]

Experimental Protocol: Preparation of a 10 mM
Tiagabine Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tiagabine hydrochloride
hydrate in DMSO. This is a common concentration for in vitro studies.

Materials:

Tiagabine hydrochloride hydrate (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-analysis Calculation:

o To prepare a 10 mM stock solution, calculate the required mass of Tiagabine
hydrochloride hydrate using its molecular weight (412.01 g/mol ).

o For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.010 mol/L x 0.001 L x 412.01 g/mol = 0.00412 g
» Mass (mg) =4.12 mg
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 4.12 mg of Tiagabine hydrochloride hydrate powder and add it to
the tared tube.

e Solubilization:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed
Tiagabine hydrochloride hydrate.

o Cap the tube securely.

o Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath
(not to exceed 37°C) may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-100 pL) in sterile microcentrifuge tubes.[7]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, place the aliquots at -80°C, where they are stable for up to one
year.[7] For short-term storage, aliquots can be kept at -20°C for up to one month.[7]

Safety Precautions:

Tiagabine hydrochloride should be handled as a hazardous material.[2]

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[2]

Visualizations

Workflow for Preparing Tiagabine Hydrochloride Stock Solution
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Caption: Workflow for preparing and storing Tiagabine hydrochloride stock solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1428589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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